Cas no 35314-16-0 (Ethyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine)

• Product name: Ethyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine
• CAS No: 35314-16-0
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• MDL: MFCD07788862
• CID: 1076467
• PubChem ID: 6488197

Ethyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Ethyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine
• 2-(3-pyridyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole
• 2-(3-Pyridyl)-5-aethylamino-1,3,4-thiadiazol
• 2-(4-nitrophenyl)-5-(3-pyridinyl)-1,3,4-oxadiazole
• 2-(4-nitrophenyl)-5-(3-pyridyl)-1,3,4-oxadiazole
• 2-(4-Nitro-phenyl)-5-< pyridyl-(3)> -1.3.4-oxadiazol
• 3-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]pyri
• AGN-PC-00SUUW
• CTK1F4811
• Pyridine, 3-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-
• STK653432
• STOCK6S-70444
• N-ethyl-5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
• AKOS000303108
• SCHEMBL173422
• 35314-16-0
• N-ethyl-5-(pyridin-3-yl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD07788862
• Inchi： InChI=1S/C9H10N4S/c1-2-11-9-13-12-8(14-9)7-4-3-5-10-6-7/h3-6H,2H2,1H3,(H,11,13)
• InChI Key： QONJAEJWWUUAQE-UHFFFAOYSA-N
• SMILES： CCN=C1NN=C(C2=CN=CC=C2)S1

Computed Properties

• Exact Mass: 206.06261751g/mol
• Monoisotopic Mass: 206.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles